Cas no 436088-17-4 (6-ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde)

• Product Name: 6-ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde
• CAS No: 436088-17-4
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 4770264
• Update Time: 2025-06-30

6-ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-2-morpholinoquinoline-3-carbaldehyde
• 6-ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde

• Inchi： 1S/C16H18N2O3/c1-2-21-14-3-4-15-12(10-14)9-13(11-19)16(17-15)18-5-7-20-8-6-18/h3-4,9-11H,2,5-8H2,1H3
• InChI Key： WXYHJLDOIPTALK-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C=O)=CC3C=C(C=CC=3N=2)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: 2.1
• Topological Polar Surface Area: 51.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde

Introduction to 6-Ethoxy-2-(Morpholin-4-yl)quinoline-3-carbaldehyde (CAS No. 436088-17-4)

6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde, with the CAS number 436088-17-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde is characterized by a quinoline ring system substituted with an ethoxy group at the 6-position and a morpholine moiety at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde can effectively inhibit the activation of microglia and reduce oxidative stress, thereby protecting neurons from damage.

In addition to its neuroprotective properties, 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound has potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis through the modulation of specific signaling pathways such as PI3K/AKT and MAPK.

The pharmacokinetic properties of 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development into a drug candidate. However, further research is needed to optimize its pharmacological properties and assess its safety and efficacy in clinical settings.

The synthesis of 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde involves several steps, including the formation of the quinoline ring system and the introduction of the ethoxy and morpholine substituents. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 2-chloroquinoline with morpholine followed by alkylation with ethyl iodide to introduce the ethoxy group. Another method involves the reaction of 2-aminoquinoline with morpholinoacetaldehyde dimethylacetal to form the desired product.

The potential applications of 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in organic electronics due to its excellent electronic properties and stability. For example, a study published in Advanced Materials reported that thin films of 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde-based materials exhibit high charge carrier mobility and can be used in organic field-effect transistors (OFETs).

In conclusion, 6-Ethoxy-2-(morpholin-4-yl)quinoline-3-carbaldehyde (CAS No. 436088-17-4) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, cancer research, neuroprotection, and materials science. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance as a valuable tool for scientific exploration and therapeutic development.